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Compound of Interest

Compound Name: Stachartin A

Cat. No.: B1163459 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Stachartin A is a natural product isolated from fungal sources. As a relatively novel metabolite,

comprehensive data on its physical, chemical, and biological properties are still emerging in the

scientific literature. This document aims to consolidate the currently available information on

Stachartin A and to provide a framework for future research and development efforts. Due to

the limited public data, this guide will summarize the known attributes and highlight areas

where further investigation is required.

Physical and Chemical Properties
The fundamental physicochemical properties of a compound are critical for its development as

a potential therapeutic agent. These properties influence its absorption, distribution,

metabolism, and excretion (ADME) profile, as well as its formulation possibilities. The known

properties of Stachartin A are summarized below.
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Property Value Source

CAS Number 1978388-54-3 CD BioSustainable[1]

Molecular Weight 428.56 g/mol CD BioSustainable[1]

Molecular Formula C₂₆H₃₆O₅ CD BioSustainable[1]

Melting Point Data not available

Solubility Data not available

Spectral Data (NMR, IR, MS) Data not available

Note: The lack of publicly available data on melting point, solubility, and detailed spectral

characteristics underscores the need for foundational chemical characterization of Stachartin
A.

Biological Activity
Currently, there is a significant gap in the scientific literature regarding the specific biological

activities of Stachartin A. While the genus Stachybotrys, from which similar compounds have

been isolated, is known to produce a variety of bioactive metabolites, the specific therapeutic

potential of Stachartin A remains to be elucidated.

Future research should focus on screening Stachartin A for a range of biological activities,

including but not limited to:

Anticancer activity against various cell lines

Anti-inflammatory effects

Antiviral properties

Antibacterial and antifungal activities

Mechanism of Action and Signaling Pathways
Without established biological activities, the mechanism of action and the signaling pathways

modulated by Stachartin A are currently unknown. Elucidating these aspects will be contingent
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on the discovery of its primary biological targets.

Once a consistent biological effect is identified, further studies will be necessary to unravel the

underlying molecular mechanisms. This would typically involve:

Target Identification: Utilizing techniques such as affinity chromatography, proteomics, or

genetic screening to identify the primary protein target(s) of Stachartin A.

Pathway Analysis: Investigating the impact of Stachartin A on key cellular signaling

pathways through methods like Western blotting, reporter gene assays, and transcriptomic

analysis.

A hypothetical workflow for elucidating the mechanism of action is presented below.
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Hypothetical Workflow for Mechanism of Action Studies

Identify Biological Activity of Stachartin A

Target Identification Studies

e.g., cytotoxicity

Validate Target Engagement

e.g., binding assays

Elucidate Downstream Signaling Pathways

e.g., Western blot, RNA-seq

In Vivo Model Validation

e.g., animal models

Click to download full resolution via product page

Caption: A potential experimental workflow for investigating the mechanism of action of

Stachartin A.

Experimental Protocols
Detailed experimental protocols for the isolation, purification, and biological evaluation of

Stachartin A are not yet available in the public domain. The development and publication of

standardized protocols will be crucial for ensuring the reproducibility of research findings across

different laboratories.
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Key areas where detailed methodologies are needed include:

Fermentation and Extraction: Optimized conditions for the culture of the source organism

and efficient extraction of Stachartin A.

Purification: A robust chromatographic method for isolating Stachartin A to a high degree of

purity.

Structural Elucidation: Standardized protocols for acquiring and interpreting NMR, MS, and

IR data to confirm the structure of the isolated compound.

Biological Assays: Validated in vitro and in vivo assays to quantitatively assess the biological

activity of Stachartin A.

Below is a generalized workflow for the isolation and characterization of a natural product like

Stachartin A.
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Generalized Workflow for Natural Product Isolation

Isolation & Purification

Characterization

Fungal Fermentation

Solvent Extraction

Chromatographic Separation

Purity Assessment

Spectroscopic Analysis
(NMR, MS, IR)

Structure Elucidation

Physicochemical Property
Determination

Click to download full resolution via product page

Caption: A standard workflow for the isolation and characterization of a novel natural product.
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Conclusion and Future Directions
Stachartin A represents a potentially valuable natural product for drug discovery and

development. However, the current body of public knowledge is insufficient to fully assess its

therapeutic potential. The immediate priorities for the research community should be the

comprehensive chemical characterization of this molecule, followed by systematic screening for

biological activities. The publication of these foundational studies will be essential to unlock the

full scientific and medicinal value of Stachartin A. This technical guide will be updated as new

information becomes available.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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